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Introduction

Polydimethylsiloxane (PDMS) elastomers are widely utilized in biomedical research,
microfluidics, and drug delivery applications due to their biocompatibility, optical transparency,
and tunable mechanical properties.[1][2][3] The final properties of a PDMS elastomer are
largely dictated by the crosslinking chemistry used during its curing process. This application
note details the use of dimethyldivinylsilane as a crucial component in the synthesis of PDMS
elastomers, focusing on the platinum-catalyzed hydrosilylation reaction.

Dimethyldivinylsilane possesses two vinyl functional groups, allowing it to act as a chain
extender or a crosslinker in conjunction with a hydride-terminated PDMS prepolymer and a
multi-hydrosilane functional crosslinker.[4][5] This system offers a high degree of control over
the network structure and, consequently, the mechanical properties of the resulting elastomer.
By precisely controlling the stoichiometry of the vinyl and hydride groups, researchers can tailor
the elastomer's modulus, tensile strength, and elongation at break to suit specific application
needs.[6][7]

Principle of Hydrosilylation Crosslinking
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The formation of the PDMS elastomer network using dimethyldivinylsilane is based on the
platinum-catalyzed hydrosilylation reaction. This is an addition reaction between a silicon-
hydride (Si-H) group and a vinyl (CH=CHz) group.[8][9][10] In this system, a vinyl-terminated
PDMS polymer is reacted with a crosslinker containing multiple Si-H groups.
Dimethyldivinylsilane can be incorporated to modulate the crosslink density.

A schematic of the hydrosilylation reaction is presented below:
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Reactants

Vinyl-Terminated PDMS
(-[Si(CH3)2-O]n-Si(CHs)2-CH=CH3)

Hydrosilane Crosslinker

Dimethyldivinylsilane
(CH2=CH-Si(CHs)2-CH=CH2)

(e.g., Methylhydrosiloxane-dimethylsiloxane copolymer)

Platinum Catalyst
(e.g., Karstedt's catalyst)

Catalyst L

Hydrosilylation

Product

Crosslinked PDMS Elastomer Network
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(Weigh and combine vinyl-terminated PDMS and dimethyldivinylsilane]

:

E’-\dd the hydrosilane crosslinker and mix thoroughly]

:

(Add the platinum catalyst and mix gently but completely)

:

Gegas the mixture in a vacuum desiccator to remove air bubbles]

:

Gour the degassed mixture into a mold)

:

(Cure the elastomer in an oven at a specified temperature and time)

:

[Demold the cured PDMS elastomer)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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